3-Hydroxy-2,6-bis(hydroxymethyl)pyridine hydrochloride
Overview
Description
3-Hydroxy-2,6-bis(hydroxymethyl)pyridine hydrochloride is a chemical compound with the empirical formula C7H10ClNO3 . It is a valuable chemical precursor used for the preparation of metal complexes and catalysts, biopolymers, and active pharmaceutical ingredients .
Synthesis Analysis
The synthesis of 3-Hydroxy-2,6-bis(hydroxymethyl)pyridine hydrochloride can be achieved through a novel one-pot biocatalytic process. This process uses recombinant microbial whole cells as catalysts to prepare this chemical intermediate from naturally-occurring 2,6-lutidine . This biocatalytic route offers a simpler and more sustainable alternative to multistep organic synthesis protocols .Physical And Chemical Properties Analysis
3-Hydroxy-2,6-bis(hydroxymethyl)pyridine hydrochloride is a solid substance that is soluble in 1N HCl . Its molecular weight is 191.61 .Scientific Research Applications
Biocatalysis
This compound has been synthesized using a novel one-pot biocatalytic process . The process uses recombinant microbial whole cells as catalysts, offering a simpler and more sustainable alternative to multistep organic synthesis protocols . This biocatalytic route holds great promise for sustainable synthesis of fine and specialty chemicals, and active pharmaceutical ingredients .
Hydroxylating Enzymes
Hydroxylating enzymes exhibit chemo-, regio-, and stereoselectivities that are difficult to achieve chemically and thereby complement chemo-catalytic methods . The application of these enzymes as part of whole-cell biocatalysts can alleviate many operational challenges .
Synthesis of Metal Complexes and Catalysts
2,6-Bis(hydroxymethyl)pyridine is a valuable chemical precursor used for the preparation of metal complexes and catalysts . It can be used as a ligand to synthesize a variety of metal complexes .
Preparation of Biopolymers
This compound is also used in the preparation of biopolymers . Biopolymers have a wide range of applications in various fields such as medicine, agriculture, and materials science.
Active Pharmaceutical Ingredients
2,6-Bis(hydroxymethyl)pyridine is used in the synthesis of active pharmaceutical ingredients . These ingredients are used in the formulation of medicinal products.
Growth-Inhibiting Effect on E. coli
All six compounds exert a growth-inhibiting effect on E. coli with varying degrees . This could potentially be used in the development of new antimicrobial agents.
Synthesis of Fine Chemicals
The compound has been used in the synthesis of fine chemicals . Fine chemicals are used in a wide range of industries including pharmaceuticals, agrochemicals, and polymers.
More Efficient and Cost-Competitive Synthesis
The biocatalytic synthesis of 2,6-bis(hydroxymethyl)pyridine from readily available 2,6-lutidine is characterized by high productivity and yield, enabling more efficient and perhaps more cost-competitive synthesis than classical chemical routes .
Safety And Hazards
properties
IUPAC Name |
2,6-bis(hydroxymethyl)pyridin-3-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3.ClH/c9-3-5-1-2-7(11)6(4-10)8-5;/h1-2,9-11H,3-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHNMNLDSAYYRHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1CO)CO)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90497162 |
Source
|
| Record name | 2,6-Bis(hydroxymethyl)pyridin-3-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90497162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-2,6-bis(hydroxymethyl)pyridine hydrochloride | |
CAS RN |
14187-25-8 |
Source
|
| Record name | NSC89708 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=89708 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,6-Bis(hydroxymethyl)pyridin-3-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90497162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Hydroxy-2,6-bis(hydroxymethyl)pyridine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Pyridine, 3-[1-[(trimethylsilyl)oxy]ethenyl]-](/img/structure/B168803.png)
